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Abstract

This application note details a robust and reproducible protocol for the quantitative analysis of
monoclonal antibody (mAb) aggregates using the SUPERDEX 75 10/300 GL size-exclusion
chromatography (SEC) column. Aggregation of therapeutic proteins is a critical quality attribute
(CQA) that can impact product efficacy and immunogenicity. The SUPERDEX 75 column, with
its composite matrix of cross-linked agarose and dextran, provides high-resolution separation
of mAb monomers from dimers and higher-order aggregates, enabling accurate quantification.
[1][2] This protocol is intended for researchers, scientists, and drug development professionals
involved in the characterization and quality control of monoclonal antibodies.

Introduction

Monoclonal antibodies are a major class of biotherapeutics, and ensuring their quality, safety,
and efficacy is paramount. During production and storage, mAbs can form aggregates, which
are a primary concern as they can lead to reduced therapeutic activity and have the potential to
elicit an immunogenic response in patients.[3] Size-exclusion chromatography (SEC) is the
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industry-standard method for the separation and quantification of these aggregates due to its
gentle, non-denaturing separation mechanism based on the hydrodynamic radius of the
molecules.[4][5]

The SUPERDEX 75 column is well-suited for the analysis of proteins with molecular weights in
the range of 3,000 to 70,000 Da.[1][6] While a typical IgG monomer is approximately 150 kDa,
the fractionation range of the Superdex 75 makes it particularly effective for the analysis of
smaller antibody fragments and can also be used for screening purposes in aggregate
analysis. For higher resolution of full-size mAb monomers and dimers, a column with a larger
fractionation range, such as the Superdex 200, is often preferred; however, the principles and
mobile phases outlined here are broadly applicable. This protocol provides a detailed
methodology for the use of SUPERDEX 75 for mAb aggregate analysis.

Materials and Methods

Materials
e Column: SUPERDEX 75 10/300 GL (or SUPERDEX 75 Increase 10/300 GL)

o Chromatography System: An HPLC or FPLC system equipped with a UV detector (280 nm).
A bio-inert system is recommended to prevent protein adsorption.[4]

e Mobile Phase Components:
o Sodium Phosphate (monobasic and dibasic)
o Sodium Chloride (NaCl)
o Ultrapure water

o Sample: Monoclonal antibody preparation

 Filters: 0.22 um syringe filters for mobile phase and sample filtration.

Experimental Workflow

The overall experimental workflow for the aggregate analysis of monoclonal antibodies using
SUPERDEX 75 is depicted below.
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Figure 1: Experimental workflow for mAb aggregate analysis.
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Detailed Experimental Protocol
Mobile Phase Preparation

A common mobile phase for SEC of monoclonal antibodies is a phosphate buffer containing
salt to minimize secondary interactions between the protein and the stationary phase.[3][4]

 Recommended Mobile Phase: 50 mM Sodium Phosphate, 150 mM Sodium Chloride, pH 7.0.
e Preparation:

Prepare a solution of 50 mM sodium phosphate by dissolving the appropriate amounts of

[¢]

monobasic and dibasic sodium phosphate in ultrapure water.

Add sodium chloride to a final concentration of 150 mM.

[¢]

o

Adjust the pH to 7.0 using 1 M NaOH or 1 M HCI.

Filter the mobile phase through a 0.22 um filter and degas thoroughly before use.

[e]

Sample Preparation

Proper sample preparation is crucial to obtain accurate and reproducible results.

Thaw the monoclonal antibody sample on ice.

If necessary, dilute the sample with the mobile phase to a final concentration of 1-10 mg/mL.

[6]

Filter the sample through a 0.22 um syringe filter to remove any particulate matter.[6]

The recommended injection volume is between 25 pL and 100 pL for a 10/300 GL column.[6]

Chromatographic Conditions

The following are typical chromatographic conditions for the aggregate analysis of mAbs on a
SUPERDEX 75 10/300 GL column.
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Parameter Value

Column SUPERDEX 75 10/300 GL

Mobile Phase 50 mM Sodium Phosphate, 150 mM NacCl, pH
7.0

Flow Rate 0.5 mL/min

Column Temperature 25 °C (Ambient)

Detection UV at 280 nm

Injection Volume 50 pL

Run Time 30 minutes

System and Column Equilibration

o Purge the pump with the mobile phase to remove any air bubbles.

e Equilibrate the SUPERDEX 75 10/300 GL column with at least 2 column volumes of the
mobile phase at the operational flow rate (0.5 mL/min).

¢ Monitor the baseline until it is stable.

Data Analysis and Quantification

 Integrate the peaks in the resulting chromatogram.

e The first major peak to elute corresponds to the higher molecular weight species
(aggregates), followed by the main peak representing the monomeric mAb.

o Calculate the percentage of each species by dividing the area of the respective peak by the
total area of all peaks and multiplying by 100.

% Aggregate = (Area of Aggregate Peaks / Total Peak Area) * 100

% Monomer = (Area of Monomer Peak / Total Peak Area) * 100
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Expected Results and Data Presentation

A typical chromatogram will show a large peak for the mAb monomer and smaller, earlier-
eluting peaks for the dimer and any higher-order aggregates. The relative peak areas are used
to quantify the percentage of each species.

. Representative Retention Representative Peak Area
Species ) .
Time (min) (%)
Higher-Order Aggregates ~10-12 05-2.0
Dimer ~13-15 1.0-5.0
Monomer ~16-18 93.0-98.5

Note: Retention times are approximate and can vary depending on the specific mAD,
chromatography system, and exact experimental conditions.

Logical Relationship of SEC Separation

The separation principle of size-exclusion chromatography is based on the differential
partitioning of molecules between the mobile phase and the pores of the stationary phase.
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Figure 2: Principle of Size-Exclusion Chromatography.

Troubleshooting
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Issue Possible Cause Suggested Solution

) ) ) Increase the salt concentration
- Secondary interactions with ]
Poor Peak Shape (Tailing) of the mobile phase (e.g., to

the column matrix.
200-300 mM NacCl).

Decrease the flow rate (e.g., to

Low Resolution High flow rate. )
0.25-0.4 mL/min).

Reduce the injection volume or
Sample overload. )
sample concentration.

Implement a column cleaning-

Carryover from previous in-place (CIP) procedure as
Ghost Peaks o
injections. recommended by the
manufacturer.

_ Filter all samples and mobile
Clogged column frit or
] i ) phases. If necessary, reverse
High Backpressure particulate matter in the )
) the column and wash with
sample/mobile phase. )
filtered, degassed water.

Conclusion

This application note provides a comprehensive protocol for the aggregate analysis of
monoclonal antibodies using a SUPERDEX 75 10/300 GL column. The described method is
robust, reproducible, and suitable for the routine quality control of mAb therapeutics. By
following this protocol, researchers can accurately quantify the levels of aggregates, ensuring
the quality and safety of their biopharmaceutical products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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